Cas no 2680647-33-8 (benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate)

• Product Name: benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate
• CAS No: 2680647-33-8
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6376886
• PubChem ID: 165917788
• Update Time: 2025-11-01

benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680647-33-8
• benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate
• EN300-28284572

• Inchi： 1S/C16H21NO3/c1-2-15(14-8-10-19-11-9-14)17-16(18)20-12-13-6-4-3-5-7-13/h2-7,14-15H,1,8-12H2,(H,17,18)
• InChI Key： ZTQWSQLKYAFDEW-UHFFFAOYSA-N
• SMILES： O1CCC(C(C=C)NC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate

Introduction to Benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate (CAS No. 2680647-33-8)

Benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate, a compound with the chemical identifier CAS No. 2680647-33-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of Benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate incorporates a benzyl group and an oxan ring, which are strategically positioned to enhance its pharmacological properties.

The benzyl moiety is a well-documented pharmacophore in many bioactive molecules, contributing to the compound's solubility and bioavailability. Additionally, the presence of an oxan ring, which mimics the natural structure of glycerol, suggests that this compound may exhibit favorable interactions with biological targets. These structural features make Benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The specific configuration of Benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate suggests that it may possess inhibitory properties against certain enzymes and receptors, making it a valuable tool in the quest for new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have highlighted the role of carbamate derivatives in modulating neurotransmitter activity. The structural similarity between Benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate and known neuroactive compounds suggests that it may interact with specific neurotransmitter receptors, potentially leading to novel therapeutic strategies for conditions such as epilepsy and Alzheimer's disease.

The synthesis of Benzyl N-[1-(oxan-4-yl)prop-2-en-1-yl]carbamate involves a series of well-established organic reactions, including condensation and cyclization processes. These synthetic pathways have been optimized to ensure high yield and purity, making it feasible for large-scale production. The compound's stability under various storage conditions further enhances its practicality for industrial applications.

Evaluation of the pharmacokinetic properties of Benzyl N-[1-(oxan-4-yloxy)propa-2-enecarbamoyl benzene is currently underway in preclinical studies. These investigations aim to determine its absorption, distribution, metabolism, and excretion profiles. Understanding these parameters is crucial for assessing its potential as a drug candidate and for designing effective dosing regimens.

The impact of this compound on drug discovery extends beyond its direct therapeutic applications. Its unique structural features make it a valuable scaffold for designing analogs with enhanced efficacy and reduced side effects. By leveraging computational chemistry techniques, researchers can predict how modifications to the molecular structure might influence its biological activity. This approach allows for rapid screening of potential candidates, significantly accelerating the drug development process.

In conclusion, Benzyl N-[1-(oxan-yloxy)propanecarbamoyl benzene represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the search for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.